Cas no 202408-30-8 (2-(2-acetamido-1,3-thiazol-4-yl)acetic acid)

• Product Name: 2-(2-acetamido-1,3-thiazol-4-yl)acetic acid
• CAS No: 202408-30-8
• MF: C₇H₈N₂O₃S
• MW: 200.215020179749
• CID: 1391898
• PubChem ID: 1133014
• Update Time: 2025-09-20

2-(2-acetamido-1,3-thiazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-(acetylamino)-
• (2-ACETYLAMINO-THIAZOL-4-YL)-ACETIC ACID
• 2-(2-acetamido-1,3-thiazol-4-yl)acetic acid
• EN300-186639
• CCG-105740
• IDI1_002548
• HMS1379O05
• (2-acetamido-1,3-thiazol-4-yl)acetic acid
• F73851
• 202408-30-8
• KCOJFJKNUZUGHX-UHFFFAOYSA-N
• Oprea1_342919
• SCHEMBL2788439
• 2-(2-acetamidothiazol-4-yl)acetic acid
• DTXSID30360649
• AKOS000130521
• F1175-1024
• SR-01000080557-1
• CIA40830
• ChemDiv2_003833
• SR-01000080557
• 2-(2-acetamidothiazol-4-yl)aceticacid
• BS-50908
• 2-(2-acetylaminothiazol-4-yl)acetic acid
• AG-690/12243218
• [2-(acetylamino)-1,3-thiazol-4-yl]acetic acid

• MDL： MFCD01325999
• Inchi： 1S/C7H8N2O3S/c1-4(10)8-7-9-5(3-13-7)2-6(11)12/h3H,2H2,1H3,(H,11,12)(H,8,9,10)
• InChI Key： KCOJFJKNUZUGHX-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1NC(C)=O

Computed Properties

• Exact Mass: 200.02564
• Monoisotopic Mass: 200.025563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 79.29
• LogP: 0